Cas no 923103-80-4 (benzyl N-3-(2-oxopyrrolidin-1-yl)phenylcarbamate)

• Product Name: benzyl N-3-(2-oxopyrrolidin-1-yl)phenylcarbamate
• CAS No: 923103-80-4
• MF: C₁₈H₁₈N₂O₃
• MW: 310.347124576569
• CID: 5498369
• PubChem ID: 7686910
• Update Time: 2025-10-31

benzyl N-3-(2-oxopyrrolidin-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• SR-01000916264
• AKOS024466328
• F2783-0464
• VU0498556-1
• benzyl N-[3-(2-oxopyrrolidin-1-yl)phenyl]carbamate
• 923103-80-4
• SR-01000916264-1
• benzyl (3-(2-oxopyrrolidin-1-yl)phenyl)carbamate
• benzyl N-3-(2-oxopyrrolidin-1-yl)phenylcarbamate

• Inchi： 1S/C18H18N2O3/c21-17-10-5-11-20(17)16-9-4-8-15(12-16)19-18(22)23-13-14-6-2-1-3-7-14/h1-4,6-9,12H,5,10-11,13H2,(H,19,22)
• InChI Key： UUUBGEZGTJGGSY-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC=C(C=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 310.13174244g/mol
• Monoisotopic Mass: 310.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on benzyl N-3-(2-oxopyrrolidin-1-yl)phenylcarbamate

Recent Advances in the Study of Benzyl N-3-(2-oxopyrrolidin-1-yl)phenylcarbamate (CAS: 923103-80-4)

Benzyl N-3-(2-oxopyrrolidin-1-yl)phenylcarbamate (CAS: 923103-80-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique pyrrolidinone and carbamate functional groups, has been investigated for its role in modulating various biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug development.

One of the key areas of research has been the compound's interaction with specific enzyme targets, particularly those involved in neurodegenerative diseases and inflammatory processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Benzyl N-3-(2-oxopyrrolidin-1-yl)phenylcarbamate exhibits inhibitory activity against certain proteases, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and rheumatoid arthritis. The study utilized advanced computational modeling and in vitro assays to elucidate the compound's mechanism of action.

Another significant development is the optimization of the synthetic route for Benzyl N-3-(2-oxopyrrolidin-1-yl)phenylcarbamate, as reported in a recent issue of Organic & Biomolecular Chemistry. Researchers have developed a more efficient and scalable method for its production, which could facilitate further preclinical and clinical studies. The new synthetic approach reduces the number of steps and improves yield, making it more feasible for large-scale applications.

In addition to its enzymatic inhibition properties, preliminary studies have explored the compound's potential in cancer therapy. A 2024 paper in Bioorganic & Medicinal Chemistry Letters highlighted its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The findings suggest that Benzyl N-3-(2-oxopyrrolidin-1-yl)phenylcarbamate could serve as a scaffold for the development of novel anticancer agents, though further in vivo studies are needed to validate these results.

Despite these promising findings, challenges remain in the development of Benzyl N-3-(2-oxopyrrolidin-1-yl)phenylcarbamate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a crucial role in overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, Benzyl N-3-(2-oxopyrrolidin-1-yl)phenylcarbamate (CAS: 923103-80-4) represents a promising candidate for further investigation in multiple therapeutic areas. Its unique chemical structure and biological activity make it a valuable subject of study, with the potential to contribute significantly to the development of new treatments for neurodegenerative diseases, inflammation, and cancer. Continued research and optimization will be essential to fully realize its therapeutic potential.